molecular formula C10H14N2O2 B8470598 (5-Morpholinopyridin-2-yl)methanol CAS No. 1126370-10-2

(5-Morpholinopyridin-2-yl)methanol

Cat. No.: B8470598
CAS No.: 1126370-10-2
M. Wt: 194.23 g/mol
InChI Key: PTHQIRXRDLFCAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Morpholinopyridin-2-yl)methanol is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

1126370-10-2

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

(5-morpholin-4-ylpyridin-2-yl)methanol

InChI

InChI=1S/C10H14N2O2/c13-8-9-1-2-10(7-11-9)12-3-5-14-6-4-12/h1-2,7,13H,3-6,8H2

InChI Key

PTHQIRXRDLFCAK-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CN=C(C=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 10 mL Microwave vial was (5-bromopyridin-2-yl)methanol (500 mg, 2.66 mmol), morpholine (0.233 mL, 2.66 mmol),cesium carbonate (2166 mg, 6.65 mmol), Pd2(dba)3 (60.9 mg, 0.07 mmol) and (9,9-dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphine) (115 mg, 0.20 mmol) in dioxane (10 mL) () to give a brown suspension. The reaction mixture was heated to 110 °C for 3h. The reaction mixture was passed over Celite and washed with ethylacetate. The Filtrate was concentrate to dryness to get as a syrupy brown liquid. Water 30ml was added and extracted with ethylacetate (20x 2)ml. THe organic layers are collected, dried over Sodium Sulphate and concentrated to get as a liquid. The crude product was added to a silica gel column and was eluted with ethylacetate 0-70% Pure Collected fractions are evaporated to get as a (5-morpholinopyridin-2-yl)methanol (100 mg, 19.36 %)colorless liquid . The compound was carried to next step.
Name
C(=O)([O-])[O-].[Cs+].[Cs+]
Quantity
0.00665 mol
Type
reagent
Reaction Step One
Quantity
0.01 L
Type
solvent
Reaction Step Two
Quantity
0.00266 mol
Type
reactant
Reaction Step Three
Quantity
0.00266 mol
Type
reactant
Reaction Step Four
Quantity
0.000199 mol
Type
catalyst
Reaction Step Five

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